Cas no 1016717-18-2 (5-(piperidine-4-carbonyl)-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-(piperidine-4-carbonyl)-2,3-dihydro-1H-indol-2-one
• CAS No: 1016717-18-2
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD09806126
• CID: 5185554
• PubChem ID: 24689323
• Update Time: 2025-06-07

5-(piperidine-4-carbonyl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 1,3-dihydro-5-(4-piperidinylcarbonyl)-
• 5-(piperidine-4-carbonyl)-2,3-dihydro-1H-indol-2-one

• MDL： MFCD09806126
• Inchi： 1S/C14H16N2O2/c17-13-8-11-7-10(1-2-12(11)16-13)14(18)9-3-5-15-6-4-9/h1-2,7,9,15H,3-6,8H2,(H,16,17)
• InChI Key： KGMGXJSYTKIRAE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(C3CCNCC3)=O)C=C2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-(piperidine-4-carbonyl)-2,3-dihydro-1H-indol-2-one

Introduction to 5-(piperidine-4-carbonyl)-2,3-dihydro-1H-indol-2-one (CAS No. 1016717-18-2)

5-(piperidine-4-carbonyl)-2,3-dihydro-1H-indol-2-one, identified by its CAS number 1016717-18-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic molecule has garnered attention due to its structural complexity and potential biological activities. The compound belongs to the class of indolone derivatives, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a piperidine moiety in its structure enhances its binding affinity to biological targets, making it a valuable scaffold for medicinal chemistry investigations.

The chemical structure of 5-(piperidine-4-carbonyl)-2,3-dihydro-1H-indol-2-one consists of a fused indole ring system with a carbonyl group attached to a piperidine ring at the 4-position. This configuration allows for multiple sites of functionalization, enabling chemists to modify the molecule and explore its pharmacological potential. The indolone core is particularly interesting because it mimics the structure of several bioactive natural products and has been widely used in the development of drugs targeting various diseases.

In recent years, there has been a surge in research focused on indolone derivatives due to their promising therapeutic applications. Studies have demonstrated that these compounds can interact with multiple biological pathways, making them attractive candidates for treating complex diseases such as cancer and neurodegenerative disorders. The piperidine moiety in 5-(piperidine-4-carbonyl)-2,3-dihydro-1H-indol-2-one plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its solubility and bioavailability.

One of the most compelling aspects of 5-(piperidine-4-carbonyl)-2,3-dihydro-1H-indol-2-one is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer progression. For instance, derivatives of this molecule have shown inhibitory activity against kinases and proteases that are overexpressed in tumor cells. These findings highlight the importance of 5-(piperidine-4-carbonyl)-2,3-dihydro-1H-indol-2-one as a building block in drug development pipelines.

The synthesis of 5-(piperidine-4-carbonyl)-2,3-dihydro-1H-indol-2-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been particularly useful in constructing the indolone core structure efficiently.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 5-(piperidine-4-carbonyl)-2,3-dihydro-1H-indol-2-one and its biological targets. These studies provide insights into how modifications to the molecule can enhance its potency and selectivity. For example, computational docking experiments have revealed that subtle changes in the piperidine ring can significantly alter the compound's affinity for specific proteins involved in disease pathways.

The pharmacological profile of 5-(piperidine-4-carbonyl)-2,3-dihydro-1H-indol-2-one has been extensively evaluated through both in vitro and in vivo assays. Preclinical studies have shown that this compound exhibits significant anti-proliferative effects on various cancer cell lines. Additionally, it has demonstrated ability to inhibit inflammatory pathways by modulating key signaling molecules such as NF-kB and MAPK. These findings underscore its potential as a therapeutic agent for treating chronic inflammatory diseases and cancer.

Recent advancements in drug delivery systems have opened new avenues for utilizing 5-(piperidine-4-carbonyl)-2,3-dihydro-1H-indol-2-one effectively. Nanotechnology-based formulations have been explored to enhance the compound's bioavailability and target specificity. For instance, liposomes and polymeric nanoparticles have been used to deliver this molecule directly to tumor sites, reducing systemic side effects while improving therapeutic efficacy.

The future of research on 5-(piperidine-4-carbonyl)-2,3-dihydro-1H-indol-2-one lies in exploring its role in precision medicine. By integrating genomics and proteomics data with traditional pharmacological assays, researchers can identify patient subpopulations that are most likely to benefit from this compound. This personalized approach holds promise for improving treatment outcomes and reducing adverse reactions.

In conclusion,5-(piperidine-4-carbonyl)-2,3-dihydro-1H-indol-2-one (CAS No. 1016717-18-2) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an ideal candidate for further investigation into novel drug development strategies. As research continues to uncover new therapeutic uses for this molecule,5-(piperidine-polymer) will undoubtedly play a crucial role in advancing treatments for various diseases.